Cas no 1099593-11-9 (2-(Cyclopentylthio)pyrimidine-4,6-diamine)

• Product Name: 2-(Cyclopentylthio)pyrimidine-4,6-diamine
• CAS No: 1099593-11-9
• MF: C₉H₁₄N₄S
• MW: 210.299259662628
• CID: 2139888
• Update Time: 2023-08-04

2-(Cyclopentylthio)pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopentylthio)pyrimidine-4,6-diamine
• 2-(Cyclopentylthio)pyrimidine-4,6-diamine

• Inchi： 1S/C9H14N4S/c10-7-5-8(11)13-9(12-7)14-6-3-1-2-4-6/h5-6H,1-4H2,(H4,10,11,12,13)
• InChI Key： OROVTDMMQRIPBH-UHFFFAOYSA-N
• SMILES： S(C1N=C(C=C(N)N=1)N)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 174
• Topological Polar Surface Area: 103